Cas no 627520-89-2 (1,2-Ethanediamine, N-(1-methyl-3-phenylpropyl)-N'-undecyl-)

• Product Name: 1,2-Ethanediamine, N-(1-methyl-3-phenylpropyl)-N'-undecyl-
• CAS No: 627520-89-2
• MF: C₂₃H₄₂N₂
• MW: 346.59298658371
• CID: 433004
• PubChem ID: 16076377
• Update Time: 2025-04-19

1,2-Ethanediamine, N-(1-methyl-3-phenylpropyl)-N'-undecyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-(1-methyl-3-phenylpropyl)-N'-undecyl-
• N'-(4-phenylbutan-2-yl)-N-undecylethane-1,2-diamine
• DTXSID50581854
• N~1~-(4-Phenylbutan-2-yl)-N~2~-undecylethane-1,2-diamine
• N'-(1-methyl-3-phenyl-propyl)-N-undecyl-ethane-1,2-diamine
• 627520-89-2

• Inchi： 1S/C23H42N2/c1-3-4-5-6-7-8-9-10-14-19-24-20-21-25-22(2)17-18-23-15-12-11-13-16-23/h11-13,15-16,22,24-25H,3-10,14,17-21H2,1-2H3
• InChI Key： SXWYWYFKPUFEKD-UHFFFAOYSA-N
• SMILES： N(CCNCCCCCCCCCCC)C(C)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 346.33506
• Monoisotopic Mass: 346.334799348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06